Cas no 122008-86-0 (3-fluoro-4-(4-hydroxyphenoxy)benzonitrile)
122008-86-0 structure
Product Name:3-fluoro-4-(4-hydroxyphenoxy)benzonitrile
CAS No:122008-86-0
MF:C13H8FNO2
MW:229.206526756287
CID:2617848
PubChem ID:22152688
Update Time:2025-04-21
3-fluoro-4-(4-hydroxyphenoxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-4-(4-hydroxyphenoxy)benzonitrile
- SCHEMBL8616842
- 122008-86-0
- DTXCID00573749
- DTXSID70622995
-
- Inchi： 1S/C13H8FNO2/c14-12-7-9(8-15)1-6-13(12)17-11-4-2-10(16)3-5-11/h1-7,16H
- InChI Key： AWZMGTJMKXQLPR-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=CC=1OC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 229.05390666Da
- Monoisotopic Mass: 229.05390666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 53.3Ų
3-fluoro-4-(4-hydroxyphenoxy)benzonitrile Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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